Cas no 82237-69-2 (5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro-)

• Product Name: 5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro-
• CAS No: 82237-69-2
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 706723
• PubChem ID: 12424667
• Update Time: 2025-04-19

5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro-
• 5A,6,7,8,9,10,11,11A-OCTAHYDRO-5H-CYCLOOCT[B]INDOLE
• 5a.6.7.8.9.10.11.11a-Octahydro-5H-cyclooct[b]indol
• 5H-Cyclooct[b]indole, 5a,6,7,8,9,10,11,11a-octahydro-
• 82237-69-2
• A19208
• 5a,6,7,8,9,10,11,11a-octahydro-5H-cycloocta[b]indole

• Inchi： 1S/C14H19N/c1-2-4-9-13-11(7-3-1)12-8-5-6-10-14(12)15-13/h5-6,8,10-11,13,15H,1-4,7,9H2
• InChI Key： SXFDNTFNFPKCDK-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2CCCCCCC12

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 4.05650